Cas no 1805556-04-0 (Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-methoxypyridine-3-acetate)

Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-methoxypyridine-3-acetate is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure features reactive functional groups, including a chloromethyl and difluoromethyl moiety, which facilitate further derivatization for the development of bioactive compounds. The methoxy and ester groups enhance solubility and stability, making it suitable for diverse synthetic applications. This compound is particularly valuable in the preparation of fluorinated intermediates, leveraging the difluoromethyl group's unique electronic and steric properties. High purity and consistent quality ensure reliable performance in complex organic transformations, supporting research and industrial-scale production.

Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-methoxypyridine-3-acetate structure

1805556-04-0 structure

Product name:Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-methoxypyridine-3-acetate

CAS No:1805556-04-0

MF:C₁₁H₁₂ClF₂NO₃

MW:279.667689323425

CID:4896684

Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-methoxypyridine-3-acetate
- Inchi： 1S/C11H12ClF2NO3/c1-17-8-5-15-7(4-12)6(3-9(16)18-2)10(8)11(13)14/h5,11H,3-4H2,1-2H3
- InChI Key： NXNGDMTWGLPFFY-UHFFFAOYSA-N
- SMILES： ClCC1C(CC(=O)OC)=C(C(F)F)C(=CN=1)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 281
Topological Polar Surface Area: 48.4
XLogP3: 1.7

Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-methoxypyridine-3-acetate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029018903-1g	Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-methoxypyridine-3-acetate	1805556-04-0	95%	1g	$2,866.05	2022-04-01
Alichem	A029018903-250mg	Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-methoxypyridine-3-acetate	1805556-04-0	95%	250mg	$999.60	2022-04-01
Alichem	A029018903-500mg	Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-methoxypyridine-3-acetate	1805556-04-0	95%	500mg	$1,600.75	2022-04-01

Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-methoxypyridine-3-acetate Related Literature

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Additional information on Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-methoxypyridine-3-acetate

Comprehensive Analysis of Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-methoxypyridine-3-acetate (CAS No. 1805556-04-0)

Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-methoxypyridine-3-acetate (CAS No. 1805556-04-0) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a methoxy substituent and an acetate ester, offers versatility in synthetic pathways, making it a valuable intermediate for researchers.

In recent years, the demand for fluorinated compounds like Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-methoxypyridine-3-acetate has surged due to their enhanced bioavailability and metabolic stability. These properties align with current trends in precision medicine and sustainable agriculture, where efficiency and environmental impact are critical. Researchers frequently search for "pyridine derivatives in drug design" or "fluorine in agrochemicals," reflecting the compound's relevance in cutting-edge applications.

The synthesis of CAS No. 1805556-04-0 involves multi-step reactions, often starting from commercially available pyridine precursors. Key steps include chloromethylation and difluoromethylation, which require precise control of reaction conditions to achieve high yields. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for verifying purity, a topic frequently queried in academic forums like "how to characterize pyridine acetates."

From a regulatory perspective, Methyl 2-(chloromethyl)-4-(difluoromethyl)-5-methoxypyridine-3-acetate is not classified as hazardous under major chemical inventories. However, proper handling protocols are recommended due to its reactive chloromethyl group. This aligns with industry searches for "safe handling of reactive intermediates" and "green chemistry alternatives," emphasizing the balance between innovation and safety.

Future research directions for this compound may explore its role in catalysis or as a building block for biodegradable polymers, addressing the growing interest in "sustainable chemical synthesis." Its structural features also make it a candidate for metal-organic frameworks (MOFs), a hot topic in materials science. As synthetic methodologies evolve, CAS No. 1805556-04-0 is poised to remain a compound of significant scientific interest.